rac Clopidogrel-d7 Hydrogen Sulfate
rac Clopidogrel-d7 Hydrogen Sulfate
Brand Name:
Vulcanchem
CAS No.:
1346598-07-9
VCID:
VC0120293
InChI:
InChI=1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/i1D3,2D,3D,4D,5D;
SMILES:
COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3.OS(=O)(=O)O
Molecular Formula:
C16H18ClNO6S2
Molecular Weight:
426.934
rac Clopidogrel-d7 Hydrogen Sulfate
CAS No.: 1346598-07-9
Cat. No.: VC0120293
Molecular Formula: C16H18ClNO6S2
Molecular Weight: 426.934
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346598-07-9 |
|---|---|
| Molecular Formula | C16H18ClNO6S2 |
| Molecular Weight | 426.934 |
| IUPAC Name | sulfuric acid;trideuteriomethyl 2-(2-chloro-3,4,5,6-tetradeuteriophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate |
| Standard InChI | InChI=1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/i1D3,2D,3D,4D,5D; |
| Standard InChI Key | FDEODCTUSIWGLK-ANHTTWOXSA-N |
| SMILES | COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3.OS(=O)(=O)O |
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